Cas no 1823343-86-7 (5-Iodo-6-methoxypicolinic acid)
5-Iodo-6-methoxypicolinic acid Chemical and Physical Properties
Names and Identifiers
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- 5-Iodo-6-methoxypicolinic acid
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- Inchi: 1S/C7H6INO3/c1-12-6-4(8)2-3-5(9-6)7(10)11/h2-3H,1H3,(H,10,11)
- InChI Key: VUXFHQPPWBILMF-UHFFFAOYSA-N
- SMILES: IC1=CC=C(C(=O)O)N=C1OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 176
- XLogP3: 1.7
- Topological Polar Surface Area: 59.4
5-Iodo-6-methoxypicolinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM278363-1g |
5-Iodo-6-methoxypicolinic acid |
1823343-86-7 | 95% | 1g |
$608 | 2021-08-18 | |
| Chemenu | CM278363-1g |
5-Iodo-6-methoxypicolinic acid |
1823343-86-7 | 95% | 1g |
$644 | 2022-06-12 |
5-Iodo-6-methoxypicolinic acid Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
Additional information on 5-Iodo-6-methoxypicolinic acid
Introduction to 5-Iodo-6-methoxypicolinic Acid (CAS No. 1823343-86-7)
5-Iodo-6-methoxypicolinic acid (CAS No. 1823343-86-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of picolinic acids, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.
The chemical structure of 5-Iodo-6-methoxypicolinic acid features a picolinic acid core with a 5-iodo substituent and a 6-methoxy group. The presence of the iodine atom at the 5-position and the methoxy group at the 6-position imparts distinct chemical and biological characteristics to this molecule. The iodine substituent, in particular, can influence the compound's reactivity and bioavailability, making it an attractive candidate for further investigation in drug development.
Recent studies have highlighted the potential of 5-Iodo-6-methoxypicolinic acid in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of more complex molecules with enhanced biological activities. For instance, researchers have explored its role in the development of new anti-inflammatory agents, where its ability to modulate inflammatory pathways has been demonstrated in both in vitro and in vivo models.
In addition to its anti-inflammatory properties, 5-Iodo-6-methoxypicolinic acid has shown promise as an antimicrobial agent. Studies have reported its efficacy against a range of bacterial strains, including those resistant to conventional antibiotics. This makes it a valuable lead compound for the development of new antimicrobial therapies, which are urgently needed to combat the growing threat of antibiotic resistance.
The antitumor potential of 5-Iodo-6-methoxypicolinic acid has also been investigated. Preliminary studies have indicated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings suggest that 5-Iodo-6-methoxypicolinic acid could serve as a lead molecule for the development of novel anticancer drugs.
Beyond its direct therapeutic applications, 5-Iodo-6-methoxypicolinic acid has been used as a tool compound in chemical biology research. Its unique structure allows it to serve as a probe for studying specific biological processes and pathways. For example, researchers have utilized this compound to investigate the mechanisms underlying inflammation and cancer, providing valuable insights into these complex diseases.
The synthesis of 5-Iodo-6-methoxypicolinic acid has been optimized through various synthetic routes, ensuring high yields and purity levels. These synthetic methods are crucial for scaling up production and making the compound available for further research and development. The availability of scalable synthesis protocols also facilitates the exploration of structural analogs and derivatives, which can be tailored to enhance specific biological activities or improve pharmacological properties.
In conclusion, 5-Iodo-6-methoxypicolinic acid (CAS No. 1823343-86-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, positioning it as a key player in the advancement of modern medicine.
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